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Compound of Interest

Compound Name: Nectofibrin Hexapeptide (rat)

CAS No.: 123402-49-3

Cat. No.: B600152

Get Quote

Executive Summary
Nectofibrin refers to a class of hexapeptides derived via the hydropathic complementarity

(antisense) approach from the RGD-encoding region of the Fibronectin gene. Unlike canonical

RGD mimetics (e.g., Cilengitide) that mimic the ligand, Nectofibrin peptides are designed to

mimic the integrin receptor binding site, thereby acting as competitive antagonists that bind to

Fibronectin or, paradoxically, acting as ligand mimetics that bind to the integrin itself (depending

on the assay conditions and specific integrin conformation).

For researchers, the critical distinction lies in the species-specific sequences deduced from

Human vs. Rat cDNA. Using the incorrect species variant can lead to sub-optimal binding

affinity (

) and misinterpreted "negative" results in efficacy studies.

Technical Specifications: Human vs. Rat Nectofibrin[1]
The "Nectofibrin" peptides differ significantly in their N-terminal composition, reflecting the

evolutionary divergence in the codon usage of the fibronectin RGD region, despite the
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conservation of the RGD motif itself.

Sequence Comparison Table
Feature Human Nectofibrin Rat Nectofibrin

Sequence
Gly-Ala-Val-Ser-Thr-Ala

(GAVSTA)

Trp-Thr-Val-Pro-Thr-Ala

(WTVPTA)

CAS Number None (Generic: GAVSTA) 123402-49-3

Molecular Weight ~504.5 Da ~687.8 Da

Origin
Antisense to Human FN RGD

codon

Antisense to Rat FN RGD

codon

Primary Target

Integrin

,

Integrin

,

Hydrophobicity Moderate (Aliphatic)
High (Aromatic Trp, Proline

kink)

Solubility Water/PBS soluble Requires DMSO/DMF for stock

Critical Insight: The Rat variant (WTVPTA) contains a Tryptophan (W) and Proline (P), creating

a distinct structural kink and hydrophobic profile compared to the linear, aliphatic Human

(GAVSTA) variant. This structural difference dictates that WTVPTA is the preferred reagent for

rat models (e.g., Sprague-Dawley, Wistar), while GAVSTA should be used for human cell lines

(e.g., HUVEC, HEK293).

Mechanism of Action & Specificity
The specificity of Nectofibrin arises from the Antisense Peptide Theory (Blalock’s Hypothesis).

The peptide encoded by the antisense strand of DNA is predicted to bind the peptide encoded
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by the sense strand (the RGD loop of Fibronectin) with high affinity and specificity.

Direct Antagonism: Nectofibrin binds to the RGD-recognition site on the Integrin (acting as a

ligand mimetic) OR binds to Fibronectin (acting as a receptor mimetic).

Experimental Evidence: In hippocampal LTP studies, GAVSTA was shown to elute

Synaptegrin (an

-like protein) from RGD-affinity columns, proving it competes for the ligand-binding pocket of
the integrin.

Pathway Visualization: Integrin Blockade
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Figure 1: Mechanism of Action. Nectofibrin acts as a competitive antagonist, occupying the

integrin ligand-binding pocket and preventing Fibronectin-mediated signaling.

Experimental Protocols for Specificity Validation
To objectively compare the performance of Rat vs. Human Nectofibrin, the following Solid-

Phase Integrin Binding Assay is recommended. This protocol is self-validating using positive

(Cilengitide/RGD) and negative (Scrambled) controls.

Materials Required
Ligand: Human Plasma Fibronectin (purified).

Receptor: Purified Integrin
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or

(Human and Rat recombinant proteins).

Analytes: Nectofibrin (Human: GAVSTA), Nectofibrin (Rat: WTVPTA).

Control: Cyclic RGD (cRGDfV) or GRGDSP (Linear).

Detection: Anti-integrin antibody (HRP-conjugated).

Step-by-Step Methodology
Coating:

Coat 96-well microtiter plates with Fibronectin (10 µg/mL in PBS) overnight at 4°C.

Validation Step: Include "No Coat" wells (BSA only) to measure non-specific binding.

Blocking:

Wash 3x with PBS-T (0.05% Tween-20).

Block with 1% BSA in PBS for 1 hour at RT.

Competition Assay (The Critical Step):

Prepare serial dilutions of GAVSTA and WTVPTA (Range: 0.1 µM to 1000 µM).

Mix peptides with purified Integrin (Human or Rat) at a fixed concentration (e.g., 1 µg/mL)

in Binding Buffer (TBS + 1mM

+ 1mM

).

Note:

is essential to activate integrins to a high-affinity state.

Add mixture to the Fibronectin-coated plate. Incubate for 2 hours at RT.
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Detection:

Wash 3x with Binding Buffer.

Add HRP-conjugated anti-integrin antibody (ensure it recognizes the specific species

integrin).

Incubate 1 hour, Wash 3x, Develop with TMB substrate.

Data Analysis:

Plot Absorbance (OD450) vs. Log[Peptide].

Calculate

for Homologous (Human-Human) vs. Heterologous (Rat-Human) pairs.

Experimental Workflow Diagram
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Validation Logic
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Figure 2: Solid-Phase Binding Assay Workflow used to determine the IC50 and specificity of

Nectofibrin variants.
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When selecting Nectofibrin, consider its potency relative to standard alternatives. Nectofibrin is

generally a low-to-moderate affinity binder (

in

range) compared to cyclic RGD peptides (

range). Its value lies in its sequence specificity and potential for different binding kinetics or
allosteric modulation.

Product Sequence
Affinity (

)
Specificity

Recommended
Use

Nectofibrin (Rat) WTVPTA ~100-500 µM Rat
Rat models,

specific inhibition

of rat integrins.

Nectofibrin

(Human)
GAVSTA ~100-500 µM Human Human cell lines

(HUVEC, HeLa).

Linear RGD GRGDSP ~50-100 µM
Broad (

)

General control,

low-cost

antagonist.

Cilengitide c(RGDfV) ~1-10 nM
High (

)

High-potency

blocking,

angiogenesis

studies.

Expert Insight: Do not use GAVSTA for in vivo Rat studies if high potency is required; the

mismatch in the N-terminal residues (Gly-Ala vs Trp-Thr) may result in significantly reduced

efficacy. Conversely, WTVPTA is likely insoluble in pure aqueous buffers due to the Tryptophan;

dissolve in a small volume of DMSO before diluting in PBS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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